Cas no 334477-36-0 (2-3,5-bis(trifluoromethyl)phenylpyrrolidine)
2-3,5-bis(trifluoromethyl)phenylpyrrolidine Chemical and Physical Properties
Names and Identifiers
-
- 2-(3,5-Bis-trifluoromethyl-phenyl)-pyrrolidine
- 2-[3,5-bis(trifluoromethyl)phenyl]pyrrolidine
- EN300-1930509
- AKOS017552749
- 334477-36-0
- GLIXFTDOFVBSQP-UHFFFAOYSA-N
- 2-(3,5-Bis(trifluoromethyl)phenyl)pyrrolidine
- SCHEMBL4027215
- 2-3,5-bis(trifluoromethyl)phenylpyrrolidine
-
- MDL: MFCD05189453
- Inchi: 1S/C12H11F6N/c13-11(14,15)8-4-7(10-2-1-3-19-10)5-9(6-8)12(16,17)18/h4-6,10,19H,1-3H2
- InChI Key: GLIXFTDOFVBSQP-UHFFFAOYSA-N
- SMILES: FC(C1C=C(C(F)(F)F)C=C(C=1)C1CCCN1)(F)F
Computed Properties
- Exact Mass: 283.07956833g/mol
- Monoisotopic Mass: 283.07956833g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 19
- Rotatable Bond Count: 3
- Complexity: 288
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.6
- Topological Polar Surface Area: 12Ų
2-3,5-bis(trifluoromethyl)phenylpyrrolidine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 031608-400mg |
2-(3,5-Bis-trifluoromethyl-phenyl)-pyrrolidine |
334477-36-0 | 400mg |
£212.00 | 2022-02-28 | ||
| Enamine | EN300-1930509-0.05g |
2-[3,5-bis(trifluoromethyl)phenyl]pyrrolidine |
334477-36-0 | 0.05g |
$707.0 | 2023-09-17 | ||
| Enamine | EN300-1930509-0.1g |
2-[3,5-bis(trifluoromethyl)phenyl]pyrrolidine |
334477-36-0 | 0.1g |
$741.0 | 2023-09-17 | ||
| Enamine | EN300-1930509-0.25g |
2-[3,5-bis(trifluoromethyl)phenyl]pyrrolidine |
334477-36-0 | 0.25g |
$774.0 | 2023-09-17 | ||
| Enamine | EN300-1930509-0.5g |
2-[3,5-bis(trifluoromethyl)phenyl]pyrrolidine |
334477-36-0 | 0.5g |
$809.0 | 2023-09-17 | ||
| Enamine | EN300-1930509-1.0g |
2-[3,5-bis(trifluoromethyl)phenyl]pyrrolidine |
334477-36-0 | 1g |
$857.0 | 2023-06-01 | ||
| Enamine | EN300-1930509-2.5g |
2-[3,5-bis(trifluoromethyl)phenyl]pyrrolidine |
334477-36-0 | 2.5g |
$1650.0 | 2023-09-17 | ||
| Enamine | EN300-1930509-5.0g |
2-[3,5-bis(trifluoromethyl)phenyl]pyrrolidine |
334477-36-0 | 5g |
$2485.0 | 2023-06-01 | ||
| Enamine | EN300-1930509-10.0g |
2-[3,5-bis(trifluoromethyl)phenyl]pyrrolidine |
334477-36-0 | 10g |
$3683.0 | 2023-06-01 | ||
| Enamine | EN300-1930509-1g |
2-[3,5-bis(trifluoromethyl)phenyl]pyrrolidine |
334477-36-0 | 1g |
$842.0 | 2023-09-17 |
2-3,5-bis(trifluoromethyl)phenylpyrrolidine Related Literature
-
Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
-
Craig A. Kelly,David R. Rosseinsky Phys. Chem. Chem. Phys., 2001,3, 2086-2090
-
Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
-
Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
-
Shaun D. Wong,Edward I. Solomon Dalton Trans., 2014,43, 17567-17577
Additional information on 2-3,5-bis(trifluoromethyl)phenylpyrrolidine
Recent Advances in the Study of 2-3,5-bis(trifluoromethyl)phenylpyrrolidine (CAS: 334477-36-0)
The compound 2-3,5-bis(trifluoromethyl)phenylpyrrolidine (CAS: 334477-36-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its trifluoromethylphenyl and pyrrolidine moieties, exhibits unique physicochemical properties that make it a promising candidate for various therapeutic applications. Recent studies have focused on its synthesis, pharmacological activities, and potential as a scaffold for drug development.
One of the key areas of research has been the optimization of synthetic routes for 2-3,5-bis(trifluoromethyl)phenylpyrrolidine. A 2023 study published in the Journal of Medicinal Chemistry demonstrated a novel, high-yield synthesis method that improves both the efficiency and scalability of production. The study highlighted the importance of the trifluoromethyl groups in enhancing the compound's metabolic stability and bioavailability, which are critical factors for its potential use in drug formulations.
Pharmacological evaluations have revealed that 2-3,5-bis(trifluoromethyl)phenylpyrrolidine exhibits notable activity as a modulator of certain neurotransmitter receptors. Specifically, it has shown affinity for the serotonin and dopamine receptor families, suggesting potential applications in the treatment of neurological disorders such as depression and Parkinson's disease. Preliminary in vitro and in vivo studies have demonstrated its ability to cross the blood-brain barrier, further supporting its therapeutic potential.
In addition to its neurological applications, recent research has explored the compound's role in oncology. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that derivatives of 2-3,5-bis(trifluoromethyl)phenylpyrrolidine exhibit inhibitory effects on specific cancer cell lines, particularly those associated with breast and lung cancers. The study proposed that the compound's mechanism of action involves the disruption of key signaling pathways, although further mechanistic studies are required to fully elucidate this.
Despite these promising findings, challenges remain in the development of 2-3,5-bis(trifluoromethyl)phenylpyrrolidine as a therapeutic agent. Issues such as potential off-target effects and the need for improved selectivity are currently being addressed through structural modifications and advanced screening techniques. Collaborative efforts between academic and industrial researchers are expected to accelerate progress in this area.
In conclusion, 2-3,5-bis(trifluoromethyl)phenylpyrrolidine (CAS: 334477-36-0) represents a versatile and pharmacologically active scaffold with broad potential in drug discovery. Ongoing research aims to refine its synthesis, optimize its pharmacological profile, and explore its applications across various therapeutic areas. The compound's unique properties and promising preliminary data underscore its significance in contemporary chemical biology and pharmaceutical research.
334477-36-0 (2-3,5-bis(trifluoromethyl)phenylpyrrolidine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)